Cas no 18041-25-3 (Cesium, (triiodoplumbyl)-)

• Product Name: Cesium, (triiodoplumbyl)-
• CAS No: 18041-25-3
• MF: CsI₃Pb
• MW: 720.818870544434
• CID: 3818848
• Update Time: 2025-04-23

Cesium, (triiodoplumbyl)- Chemical and Physical Properties

Names and Identifiers

• Cesium, (triiodoplumbyl)-
• Cesium Lead Triiodide (Low water content)
• Cesium Lead Triiodide
• CsPbI3
• Cesium Lead Iodide
• Cesium Lead Didode

• Inchi： 1S/Cs.3HI.Pb/h;3*1H;/q;;;;+3/p-3
• InChI Key： JGJAXMBIKSSTFC-UHFFFAOYSA-K
• SMILES： [Pb](I)(I)(I)[Cs]

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: 481°C(lit.)
• Boiling Point: No date available
• Flash Point: No date available
• Solubility: 在热DMF中几乎透明
• Vapor Pressure: No date available

Cesium, (triiodoplumbyl)- Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H301+H331-H350-H360-H373-H410
• Warning Statement： P201-P202-P260-P264-P270-P271-P273-P280-P301+P310+P330-P304+P340+P311-P308+P313-P391-P403+P233-P405-P501
• Safety Instruction： H303+H313+H333
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Cesium, (triiodoplumbyl)-

Cesium, (Triiodoplumbyl) - A Comprehensive Overview

Cesium, (Triiodoplumbyl), also known by its CAS number 18041-25-3, is a unique compound that has garnered significant attention in the scientific community due to its distinctive properties and potential applications. This compound is a cesium salt of triiodoplumbic acid, which combines the elements cesium (Cs), lead (Pb), and iodine (I) in a specific stoichiometric ratio. The molecular formula of this compound is CsPbI3, and it belongs to the family of organometallic compounds.

The synthesis of Cesium, (Triiodoplumbyl) involves a carefully controlled chemical reaction between cesium iodide (CsI) and lead iodide (PbI2). This reaction typically occurs under specific temperature and pressure conditions to ensure the formation of the desired product. The resulting compound is a crystalline solid with a bright yellow coloration, which is characteristic of its electronic structure and optical properties.

One of the most notable features of CsPbI3 is its exceptional photovoltaic properties. Recent studies have demonstrated that this compound exhibits a high power conversion efficiency when used in perovskite solar cells. The bandgap of CsPbI3 is well-suited for absorbing a broad range of sunlight, making it an ideal candidate for next-generation solar energy technologies. Researchers have also explored the use of this compound in light-emitting diodes (LEDs) due to its excellent luminescent properties.

In addition to its energy-related applications, Cesium, (Triiodoplumbyl) has shown promise in the field of optoelectronics. Its ability to emit light at specific wavelengths makes it a valuable material for developing advanced display technologies. Scientists have also investigated the use of this compound in sensors and detectors, where its sensitivity to environmental changes can be leveraged for real-time monitoring applications.

The structural integrity of CsPbI3 plays a crucial role in its functionality. The crystal lattice of this compound consists of alternating layers of cesium ions and lead iodide frameworks, which contribute to its stability and electronic properties. Recent advancements in materials science have enabled researchers to fine-tune the composition and structure of CsPbI3, further enhancing its performance in various applications.

From a sustainability perspective, the production and application of Cesium, (Triiodoplumbyl) are being evaluated for their environmental impact. Efforts are underway to develop eco-friendly synthesis methods and recycling strategies to minimize waste and reduce the carbon footprint associated with its production.

In conclusion, Cesium, (Triiodoplumbyl) stands as a testament to the ingenuity of modern materials science. Its versatile properties and potential applications across multiple domains make it a subject of ongoing research and development. As scientists continue to unlock the full potential of this compound, it holds the promise of revolutionizing industries ranging from renewable energy to advanced electronics.